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Compound of Interest

Compound Name: 2-(p-Tolyl)pyridine

Cat. No.: B1347097 Get Quote

Technical Guide: Physical Properties of 2-(p-
Tolyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-(p-
Tolyl)pyridine, a heterocyclic aromatic compound of interest in pharmaceutical and materials

science research. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Core Physical Properties
The physical characteristics of 2-(p-Tolyl)pyridine are crucial for its handling, purification, and

application in various chemical syntheses and formulations. The experimentally determined

values for its boiling point and density are summarized below.

Physical Property Value Conditions

Boiling Point 170-180 °C at 20 mmHg

Density 0.99 g/mL at 25 °C[1]

Experimental Protocols
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Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized methodologies for measuring the boiling point and

density of liquid compounds like 2-(p-Tolyl)pyridine.

Determination of Boiling Point at Reduced Pressure
The boiling point of 2-(p-Tolyl)pyridine is reported at a reduced pressure (20 mmHg), a

common practice for compounds that may decompose at their atmospheric boiling point. The

following micro-method is suitable for determining the boiling point of small sample volumes

under such conditions.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

applied pressure. By reducing the pressure of the system, the boiling point is lowered.

Apparatus:

Thiele tube or similar heating bath

Thermometer

Small test tube

Capillary tube (sealed at one end)

Vacuum source and manometer

Heating mantle or Bunsen burner

Stirring bar or boiling chips

Procedure:

Place a small amount (a few milliliters) of 2-(p-Tolyl)pyridine into the small test tube.

Insert the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer.

Place the assembly in the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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Connect the apparatus to a vacuum system and reduce the pressure to the desired level

(e.g., 20 mmHg), monitoring with a manometer.

Begin heating the Thiele tube gently while stirring.

A stream of bubbles will emerge from the capillary tube as the air trapped inside expands

and is replaced by the vapor of the sample.

Continue heating until a rapid and continuous stream of bubbles is observed.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid begins to be

drawn into the capillary tube.[2]

Determination of Density
The density of a liquid can be accurately determined using several methods. The use of a

digital density meter is a modern and precise approach, often following standards such as

ASTM D4052.[3][4][5]

Principle: A digital density meter measures the oscillation frequency of a U-shaped tube filled

with the sample. The frequency of oscillation is directly related to the density of the liquid in the

tube.

Apparatus:

Digital density meter

Syringe or autosampler for sample injection

Thermostatic control for the measuring cell

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions using

certified reference standards (e.g., dry air and pure water) at the desired temperature (25

°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://store.astm.org/d4052-22.html
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Ensure the 2-(p-Tolyl)pyridine sample is free of air bubbles and at

thermal equilibrium with the instrument.

Measurement: Inject the sample into the oscillating U-tube of the density meter.

Data Acquisition: The instrument will automatically measure the oscillation period and

calculate the density.

Cleaning: Thoroughly clean the measuring cell with appropriate solvents and dry it before the

next measurement.

Experimental Workflow Visualization
The logical flow for determining the physical properties of a chemical compound like 2-(p-
Tolyl)pyridine can be visualized as follows:
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Workflow for Physical Property Determination.

This diagram illustrates the sequential process from compound synthesis and purification to the

experimental determination of its physical properties and final data analysis and reporting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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